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Compound of Interest

Compound Name:
2-Bromo-5-fluoro-4-

methylbenzenesulfonamide

Cat. No.: B13098272

Get Quote

Executive Summary: The "Functional Triad"
Scaffold
In modern drug discovery, particularly within the kinase inhibitor (e.g., RAF/MEK) and ion

channel blocker (e.g., Nav1.[1]7) landscapes, the demand for highly functionalized,

metabolically stable aromatic cores is critical.[1] 2-Bromo-5-fluoro-4-
methylbenzenesulfonamide represents a premier "Hub-and-Spoke" intermediate.[1] Its value

lies in its Functional Triad:

The Anchor (

): Provides critical hydrogen-bonding interactions (often with the catalytic lysine or
gatekeeper residues in kinases) and solubility.[1]

The Handle (

): An orthogonal reactive site for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), allowing late-stage diversification.[1]
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The Shield (

&

): The fluorine atom (ortho to the sulfonamide or bromine depending on numbering)
modulates pKa and blocks metabolic oxidation, while the methyl group fills hydrophobic
pockets (e.g., the specificity pocket in enzymes).[1]

This guide details the robust synthesis of this intermediate from commercially available

precursors and outlines its application in generating diverse API libraries.

Chemical Identity & Precursor Analysis[1][2]
Property Specification

Target Compound 2-Bromo-5-fluoro-4-methylbenzenesulfonamide

Core Precursor 2-Bromo-5-fluoro-4-methylaniline

Precursor CAS 202865-78-9

Intermediate CAS 874801-51-1 (Sulfonyl Chloride)

Molecular Weight ~282.11 g/mol

Key Reactivity
Electrophilic (Sulfonyl Cl), Nucleophilic

(Sulfonamide N), Oxidative Addition (C-Br)

Synthesis Protocol: The Modified Meerwein Route
Rationale: Direct chlorosulfonation of 1-bromo-4-fluoro-2-methylbenzene is prone to

regiochemical mixtures due to competing directing effects.[1] The most reliable route utilizes 2-

bromo-5-fluoro-4-methylaniline (CAS 202865-78-9) via a Sandmeyer-type chlorosulfonylation

(Meerwein reaction).[1] This ensures the sulfonyl group replaces the amino group with 100%

regiocontrol.[1]

Step 1: Diazotization & Chlorosulfonylation[1]
Reaction:

[1]
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Protocol:

Preparation of Solvents: In a 3-neck round-bottom flask, mix Glacial Acetic Acid (5 vol) and

Conc. HCl (3 vol). Cool to -5°C to 0°C.[1]

Diazotization: Add 2-Bromo-5-fluoro-4-methylaniline (1.0 eq). Dropwise add a solution of

Sodium Nitrite (1.2 eq) in water (minimum volume) while maintaining internal temperature

.[1] Stir for 30-45 mins. Checkpoint: Solution should be clear/yellow; confirm diazonium
formation with starch-iodide paper (turns blue).[1]

Sulfur Dioxide Saturation: In a separate vessel, saturate Glacial Acetic Acid with

gas (bubbling for 30 mins) or use a commercially available

surrogate (e.g., DABSO, though gas is preferred for scale). Add Copper(II) Chloride
dihydrate (0.2 eq) as a catalyst.[1]

The Merge: Slowly transfer the cold diazonium salt solution into the

mixture. Caution: Vigorous evolution of nitrogen gas will occur.[1]

Quench & Isolation: Once gas evolution ceases (approx. 1-2 h), pour the mixture onto

crushed ice. The sulfonyl chloride (CAS 874801-51-1) will precipitate as a solid or heavy oil.

[1] Filter or extract with DCM.[1]

Stability Note: Sulfonyl chlorides are moisture sensitive.[1] Proceed immediately to Step 2

or store under

at -20°C.

Step 2: Sulfonamide Formation
Reaction:

[1]

Protocol:

Dissolve the crude sulfonyl chloride in THF (10 vol). Cool to 0°C.[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemscene.com/product/1351167-82-2.html
https://www.chemicalbook.com/synthesis/1437780-13-6.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13098272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add Ammonium Hydroxide (28%, 5.0 eq) or bubble Anhydrous Ammonia gas through the

solution.

Stir at RT for 2 hours. Monitor by TLC/LCMS (Conversion of non-polar Cl species to polar

species).

Workup: Concentrate THF. Dilute with water.[1] Adjust pH to ~4-5 with 1M HCl to precipitate

the product. Filter, wash with water and cold hexanes.[1]

Purification: Recrystallize from Ethanol/Water if necessary.

Application Workflows: Divergent Synthesis
Once the 2-Bromo-5-fluoro-4-methylbenzenesulfonamide scaffold is synthesized, it serves

as a branching point for two major drug discovery workflows.[1]

Workflow A: The "Suzuki-First" Approach (Biaryl
Synthesis)
Used when constructing kinase inhibitors where the sulfonamide binds to the hinge or back-

pocket.[1]

Reagents: Aryl Boronic Acid,

(5 mol%),

(2M aq), Dioxane.[1]

Conditions:

, 4-12 h.[1]

Mechanism: The oxidative addition occurs selectively at the C-Br bond.[1] The sulfonamide

proton is acidic but typically does not interfere under carbonate-buffered conditions; however,

protecting the sulfonamide (e.g., with DMB - 2,4-dimethoxybenzyl) may improve yields if the

boronic acid is sensitive.[1]

Workflow B: The "Nitrogen-Functionalization" Approach
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Used when the sulfonamide nitrogen requires alkylation or incorporation into a heterocycle.[1]

Reagents: Alkyl Halide,

or

, DMF/Acetone.[1]

Selectivity: The sulfonamide NH is the most acidic site (

).[1] Alkylation occurs here first, leaving the Aryl-Br intact for later steps.[1]

Visualizing the Pathway (Graphviz)[1]
The following diagram illustrates the synthesis and the divergent utility of the scaffold.
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Core Synthesis (Meerwein Route)

Divergent Applications
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(CAS 202865-78-9)
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SO2, CuCl2
AcOH

2-Bromo-5-fluoro-4-
methylbenzenesulfonamide

(THE SCAFFOLD)

NH3 (aq/gas)
THF, 0°C

Biaryl Sulfonamide APIs
(Kinase Inhibitors)

Suzuki Coupling
(Ar-B(OH)2, Pd-Cat)

N-Substituted Analogs
(Nav1.7 Blockers)

N-Alkylation
(R-X, Base)

Click to download full resolution via product page

Caption: Synthesis of the 2-Bromo-5-fluoro-4-methylbenzenesulfonamide scaffold and its

divergence into API classes via Pd-catalyzed coupling or N-alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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